[(2-Chloroethyl)(dimethylamino)phosphoryl]dimethylamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[(2-Chloroethyl)(dimethylamino)phosphoryl]dimethylamine” is an organic compound with the molecular formula C6H16ClN2OP . It appears as a liquid .
Molecular Structure Analysis
The molecular weight of “[(2-Chloroethyl)(dimethylamino)phosphoryl]dimethylamine” is 198.63 . The IUPAC name is N-[2-chloroethyl(dimethylamino)phosphoryl]-N-methylmethanamine . The SMILES representation is CN©P(=O)(CCCl)N©C .Physical And Chemical Properties Analysis
“[(2-Chloroethyl)(dimethylamino)phosphoryl]dimethylamine” is a liquid . The storage temperature is 4 °C .Scientific Research Applications
Environmental Impact and Water Treatment
Nitrosamines, such as N-nitrosodimethylamine (NDMA), are significant water contaminants, and compounds like [(2-Chloroethyl)(dimethylamino)phosphoryl]dimethylamine may play a role in their formation. Nitrosamines are known for their presence in water technologies and pose a higher health risk compared to chlorinated disinfection by-products. Studies have summarized contemporary knowledge on nitrosamines in water, their occurrence, formation mechanisms, and attempts at removal, highlighting the importance of understanding chemical interactions, including those involving similar compounds, in water treatment processes (Nawrocki & Andrzejewski, 2011).
Pharmacology and Drug Development
Research on phosphorylacetohydrazides and other derivatives of phosphorylated carboxylic acids, closely related chemically to the compound , has shown promise in the development of drugs with psychotropic activity. These compounds have been studied for their potential in improving memory and learning, showing neuroprotective properties, and correcting behavioral disorders. This area of research is crucial for developing new therapeutic agents with unique mechanisms of action, including enhancing glutamatergic transmission and altering membrane bilayer organization for better receptor function (Semina et al., 2016).
Safety and Hazards
properties
IUPAC Name |
N-[2-chloroethyl(dimethylamino)phosphoryl]-N-methylmethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H16ClN2OP/c1-8(2)11(10,6-5-7)9(3)4/h5-6H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAHWSEPKTMGQFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)P(=O)(CCCl)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16ClN2OP |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.